Cas no 2171679-36-8 (5-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-1-oxa-9-thia-4-azaspiro5.5undecane)

• Product Name: 5-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-1-oxa-9-thia-4-azaspiro5.5undecane
• CAS No: 2171679-36-8
• MF: C₁₀H₁₇N₅OS
• MW: 255.339879751205
• CID: 5760574
• PubChem ID: 165588322
• Update Time: 2025-06-15

5-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-1-oxa-9-thia-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• EN300-1644262
• 5-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-1-oxa-9-thia-4-azaspiro[5.5]undecane
• 2171679-36-8
• 5-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-1-oxa-9-thia-4-azaspiro5.5undecane

• Inchi： 1S/C10H17N5OS/c1-15-9(12-13-14-15)8-10(16-5-4-11-8)2-6-17-7-3-10/h8,11H,2-7H2,1H3
• InChI Key： CJAPYOLWKLQGBZ-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)C(C1=NN=NN1C)NCCO2

Computed Properties

• Exact Mass: 255.11538136g/mol
• Monoisotopic Mass: 255.11538136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 90.2Ų

Additional information on 5-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-1-oxa-9-thia-4-azaspiro5.5undecane

Introduction to Compound with CAS No. 2171679-36-8 and Product Name: 5-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-1-oxa-9-thia-4-azaspiro5.5undecane

The compound identified by the CAS number 2171679-36-8 and the product name 5-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-1-oxa-9-thia-4-azaspiro5.5undecane represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This spirocyclic structure combines multiple heterocyclic rings, including tetrazole, oxazole, and thiazole moieties, which are well-documented for their diverse biological activities. The unique arrangement of these functional groups within the spirocane framework suggests a complex interplay of electronic and steric effects that could contribute to its pharmacological properties.

In recent years, there has been growing interest in spirocyclic compounds due to their rigid molecular architecture and enhanced binding affinity towards biological targets. The spirocyclic core in 5-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-1-oxa-9-thia-4-azaspiro5.5undecane provides a stable scaffold that can be modulated to optimize interactions with proteins and enzymes. This compound's structural features make it a promising candidate for further investigation in drug discovery efforts.

The presence of the tetrazole ring is particularly noteworthy, as tetrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The methyl-substituted tetrazole moiety in this compound may enhance its metabolic stability while maintaining bioactivity. Additionally, the oxazole and thiazole rings contribute to the molecule's overall complexity and could play a role in modulating its pharmacokinetic profile.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design compounds with tailored properties. The spirocyclic structure of 5-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-1-oxa-9-thia-4-azaspiro5.5undecane can be effectively modeled using molecular dynamics simulations and quantum mechanical calculations to understand its behavior in biological systems. These computational approaches have revealed insights into how the compound's geometry influences its binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The combination of heterocyclic rings creates multiple sites for functionalization, allowing chemists to explore various derivatives with enhanced efficacy or reduced toxicity. For instance, modifications at the tetrazole or thiazole positions could alter the compound's bioavailability or target specificity.

Current research in medicinal chemistry emphasizes the importance of structure-based drug design (SBDD), where the three-dimensional structure of a target protein is used to guide the development of new inhibitors or activators. The rigid framework of spirocyclic compounds like 5-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-1-oxa...